4-(Chlorosulfonyl)thiophene-2-carboxylic acid
Overview
Description
4-(Chlorosulfonyl)thiophene-2-carboxylic acid (4-CSTCA) is an organic compound with a wide range of applications in scientific research. It is most commonly used as a reagent in organic synthesis for the preparation of various compounds, and is also used in biological and biochemical research. 4-CSTCA is an effective and versatile reagent, and its unique properties make it particularly useful for in vivo and in vitro studies.
Scientific Research Applications
1. Chemical Synthesis and Recovery
4-(Chlorosulfonyl)thiophene-2-carboxylic acid is utilized as an intermediate in the production of pharmaceuticals and herbicides. A study highlights the importance of recovering and reusing acetic acid, a solvent used in the production process of such intermediates, including derivatives of thiophene-2-carboxylic acid. The research found that extraction, rather than azeotropic distillation, is effective in recovering acetic acid from the effluent containing various components (Wang Tian-gui, 2006).
2. Optical Properties and Potential Applications
Compounds derived from thiophene-2-carboxylic acid, including its chlorosulfonyl-substituted variants, have been studied for their optical properties. For instance, 2-functionally substituted thieno[3,2-c]quinolines, which can be synthesized from derivatives of 4-(chlorosulfonyl)thiophene-2-carboxylic acid, show moderate to high fluorescence quantum yields. These properties make them suitable for applications such as invisible ink dyes (Y. P. Bogza et al., 2018).
3. Synthesis of Thiophene Derivatives
The synthesis of various thiophene derivatives, including 4,5-dichlorothiophene-2-carboxylic acid, often involves the use of intermediates like 4-(chlorosulfonyl)thiophene-2-carboxylic acid. Research has demonstrated methods for achieving high selectivity and yield in these synthesis processes, which are crucial for industrial production (Peng Wang, Min Ji, Fei Sha, 2014).
4. Development of Metal-Organic Frameworks
Thiophene-based metal-organic frameworks (MOFs) have been developed using thiophene-functionalized dicarboxylic acids. These frameworks demonstrate efficient luminescent sensory materials, with selectivity and sensitivity to environmental contaminants like Hg(II), Cu(II), and Cr(VI). Such MOFs also have potential in applications like pesticide removal (Yang Zhao et al., 2017).
properties
IUPAC Name |
4-chlorosulfonylthiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClO4S2/c6-12(9,10)3-1-4(5(7)8)11-2-3/h1-2H,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JHUDMONBNZNYHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1S(=O)(=O)Cl)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClO4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60507444 |
Source
|
| Record name | 4-(Chlorosulfonyl)thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60507444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Chlorosulfonyl)thiophene-2-carboxylic acid | |
CAS RN |
79279-54-2 |
Source
|
| Record name | 4-(Chlorosulfonyl)thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60507444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(chlorosulfonyl)thiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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